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Compound of Interest

Compound Name: Decyl isotridecyl phthalate
CAS No.: 98072-27-6
Cat. No.: B13782972

Get Quote

. J

CAS Registry Number: 98072-27-6 Chemical Family: High Molecular Weight Phthalate Esters
(HMWPE)[1]

Part 1: Executive Identification

For researchers and regulatory professionals, the precise identification of "Decyl isotridecyl
phthalate" requires distinguishing between the specific mixed ester and the industrial mixtures
in which it typically occurs.

The Primary Identifiers
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Parameter Value Notes

) Specific to the asymmetric
Primary CAS Number 98072-27-6 o
decyl isotridecyl ester.[1][2]

_ 1,2-Benzenedicarboxylic acid, _
Chemical Name S Systematic nomenclature.
decyl isotridecyl ester

1,2-Benzenedicarboxylic acid,

1-isodecyl 2-tridecyl ester.[1][3]

Related Mixed Ester CAS 61886-60-0 ] o
(Use if the C10 chain is
branched).

Molecular Formula C31H5204

_ Varies slightly based on

Molecular Weight ~488.7 g/mol

branching of alkyl chains.

The "Mixture" Reality

In industrial applications (plasticizers, lubricants), this compound rarely exists as a pure
substance. It is generated via the esterification of Phthalic Anhydride with a feedstock mixture
of Decanol (C10) and Isotridecanol (C13).[1]

Consequently, any sample labeled "Decyl isotridecyl phthalate" is statistically likely to be a
reaction mass containing three distinct species:

o Di-decyl phthalate (or DIDP): (C10-C10)[1]
o Decyl isotridecyl phthalate: (C10-C13) — The target analyte.[1]
 Di-isotridecyl phthalate (DITDP): (C13-C13)[1]

Part 2: Synthesis & Structural Logic

Understanding the synthesis is critical for interpreting Extractables & Leachables (E&L)
chromatograms, as you will invariably see a cluster of peaks rather than a single spot.

Reaction Pathway Visualization
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The following diagram illustrates the statistical distribution of esters formed when Phthalic

Anhydride reacts with a mixed alcohol feed.

Di-decyl Phthalate
(C10-C10)
CAS: 84-77-5/ 26761-40-0

Esterification
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CAS: 27253-26-5
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Figure 1: Statistical formation of mixed phthalate esters.[1] The target analyte (Green) exists in
equilibrium with the symmetric diesters (Yellow).[1]

Part 3: Analytical Methodology (E&L Focus)

For drug development professionals conducting Extractables & Leachables studies, detecting
CAS 98072-27-6 requires specific mass spectrometry strategies due to its high molecular
weight and isomerism.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

Challenge: Phthalates fragment heavily, often yielding the same base peak (

149).[1] Distinguishing the mixed ester from the diesters relies on identifying the molecular ion
or specific alkyl chain fragments.

Recommended Method Parameters:
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e Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), 30m x 0.25mm ID.[1]
High temperature tolerance is required.

e Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Temperature Program:
o Hold 50°C for 1 min.
o Ramp 20°C/min to 320°C.
o Hold 320°C for 10-15 min (C13 chains elute late).
 Inlet: Splitless (to maximize sensitivity for trace leachables), 280°C.
Mass Spectral Interpretation: | lon (

) | Identity | Diagnostic Value | | :--- | :--- | :--- | | 149 | Protonated Phthalic Anhydride | Base
Peak. Indicates "Phthalate” but not which one.[1] | | 307 | Mono-decyl ester ion | Fragment loss
of the isotridecyl chain.[1] | | 349 | Mono-isotridecyl ester ion | Fragment loss of the decyl chain.
[11]1489 |

| Molecular ion (Weak in EI; use CI if possible). |

Self-Validating the Identification

To confirm the presence of 98072-27-6 specifically, rather than a co-eluting mixture:

o Retention Time Check: The mixed ester (C10-C13) must elute between the DIDP (C10-C10)
and DITDP (C13-C13) clusters.[1]

¢ |on Ratio Validation: The ratio of

307 to

349 should reflect the stoichiometry of the mixed ester (roughly 1:1 intensity, adjusted for
ionization efficiency), whereas DIDP will lack the 349 fragment and DITDP will lack the 307
fragment.
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Part 4: Regulatory & Toxicological Context

Researchers must often justify the safety of this compound in container closure systems (CCS).

Regulatory Classification[1]
o Category: High Molecular Weight Phthalate Ester (HMWPE).

e REACH (EU): Unlike low molecular weight phthalates (DEHP, DBP), C10 and C13
phthalates are generally not classified as SVHCs (Substances of Very High Concern) for
reproductive toxicity.[1] They are considered to have lower bioavailability due to their size
and lipophilicity.

o TSCA (USA): Listed in the inventory. Often grouped under "Alkyl phthalates" for reporting.

e Prop 65 (California): While DIDP (C10) is listed, the specific mixed ester 98072-27-6 is not
explicitly named in the primary list, but "read-across" toxicity from DIDP is a standard risk
assessment approach.[1]

Risk Assessment Logic (Read-Across)

If toxicological data for CAS 98072-27-6 is unavailable, use DIDP (CAS 26761-40-0) as the
worst-case surrogate.[1]

» Rationale: Shorter alkyl chains generally correlate with higher bioavailability and toxicity in
the phthalate series. Since the C13 chain in the mixed ester renders it less soluble and less
bioavailable than DIDP, safety limits established for DIDP are scientifically conservative
proxies for Decyl Isotridecyl Phthalate.

References
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justification for C10/C13 esters). Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13782972/docs#technical-guide-decyl-isotridecyl-
phthalate-identification-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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